Cas no 109532-61-8 (spiro[2.4]heptane-6-carboxylic acid)

Spiro[2.4]heptane-6-carboxylic acid is a unique bicyclic carboxylic acid characterized by its spirocyclic structure, which combines a cyclopropane ring fused with a cyclohexane ring. This rigid and strained framework imparts distinctive steric and electronic properties, making it valuable in medicinal chemistry and material science. The carboxylic acid functional group enhances its utility as a versatile building block for further derivatization, such as amide formation or esterification. Its compact, three-dimensional structure is advantageous for designing conformationally constrained analogs in drug discovery, potentially improving binding affinity and metabolic stability. The compound's high strain energy also offers reactivity opportunities in ring-opening or functionalization reactions. Its structural novelty makes it particularly useful for probing steric effects in molecular recognition or as a scaffold in asymmetric synthesis.

spiro[2.4]heptane-6-carboxylic acid structure

109532-61-8 structure

Product Name:spiro[2.4]heptane-6-carboxylic acid

CAS No:109532-61-8

MF:C₈H₁₂O₂

MW:140.179682731628

MDL:MFCD19231096

CID:1188691

PubChem ID:13928496

Update Time:2025-07-02

spiro[2.4]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Spiro[2.4]heptane-5-carboxylic acid
- spiro[2.4]heptane-6-carboxylic acid
- 109532-61-8
- starbld0019738
- Z1205498074
- EN300-313732
- AKOS006384386
- MDL： MFCD19231096
- Inchi： 1S/C8H12O2/c9-7(10)6-1-2-8(5-6)3-4-8/h6H,1-5H2,(H,9,10)
- InChI Key： IIPOHIIXHDZIAO-UHFFFAOYSA-N
- SMILES： OC(C1CCC2(C1)CC2)=O

Computed Properties

Exact Mass: 140.08376
Monoisotopic Mass: 140.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

spiro[2.4]heptane-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289001383-250mg	Spiro[2.4]heptane-5-carboxylic acid	109532-61-8	95%	250mg	$787.80	2023-09-04
Alichem	A289001383-1g	Spiro[2.4]heptane-5-carboxylic acid	109532-61-8	95%	1g	$2164.50	2023-09-04
Enamine	EN300-313732-0.05g	spiro[2.4]heptane-5-carboxylic acid	109532-61-8	95.0%	0.05g	$252.0	2025-03-19
Enamine	EN300-313732-0.1g	spiro[2.4]heptane-5-carboxylic acid	109532-61-8	95.0%	0.1g	$376.0	2025-03-19
Enamine	EN300-313732-0.25g	spiro[2.4]heptane-5-carboxylic acid	109532-61-8	95.0%	0.25g	$538.0	2025-03-19
Enamine	EN300-313732-0.5g	spiro[2.4]heptane-5-carboxylic acid	109532-61-8	95.0%	0.5g	$847.0	2025-03-19
Enamine	EN300-313732-1.0g	spiro[2.4]heptane-5-carboxylic acid	109532-61-8	95.0%	1.0g	$1086.0	2025-03-19
Enamine	EN300-313732-2.5g	spiro[2.4]heptane-5-carboxylic acid	109532-61-8	95.0%	2.5g	$2127.0	2025-03-19
Enamine	EN300-313732-5.0g	spiro[2.4]heptane-5-carboxylic acid	109532-61-8	95.0%	5.0g	$3147.0	2025-03-19
Enamine	EN300-313732-10.0g	spiro[2.4]heptane-5-carboxylic acid	109532-61-8	95.0%	10.0g	$4667.0	2025-03-19